Cas no 61343-94-0 (Benzaldehyde, 2-methyl-4-(3-methylphenoxy)-)
61343-94-0 structure
Product Name:Benzaldehyde, 2-methyl-4-(3-methylphenoxy)-
CAS No:61343-94-0
MF:C15H14O2
MW:226.270464420319
CID:483126
PubChem ID:62136449
Update Time:2025-04-19
Benzaldehyde, 2-methyl-4-(3-methylphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 2-methyl-4-(3-methylphenoxy)-
- 2-methyl-4-(3-methylphenoxy)benzaldehyde
- DTXSID50734343
- 61343-94-0
- AKOS011416705
-
- Inchi: 1S/C15H14O2/c1-11-4-3-5-14(8-11)17-15-7-6-13(10-16)12(2)9-15/h3-10H,1-2H3
- InChI Key: WGAPBWKQJMHDHC-UHFFFAOYSA-N
- SMILES: O(C1=CC=CC(C)=C1)C1=CC=C(C=O)C(C)=C1
Computed Properties
- Exact Mass: 226.09942
- Monoisotopic Mass: 226.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzaldehyde, 2-methyl-4-(3-methylphenoxy)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
61343-94-0 (Benzaldehyde, 2-methyl-4-(3-methylphenoxy)-) Related Products
- 39515-51-0(3-Phenoxybenzaldehyde)
- 6500-51-2(1,2-Benzenedicarboxaldehyde,4-methoxy-)
- 52289-54-0(4-Methoxy-2-methylbenzaldehyde)
- 56724-09-5(5-Methoxy-2-methylbenzaldehyde)
- 79124-75-7(3-(4-Methylphenoxy)benzaldehyde)
- 57830-12-3(2-Methyl-4-phenoxybenzaldehyde)
- 89763-51-9(4-ethoxy-2-methylbenzaldehyde)
- 62373-80-2(3-(4-Methoxyphenoxy)benzaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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